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Compound of Interest

Compound Name: Icosyl acetate

Cat. No.: B8067889 Get Quote

An In-depth Technical Guide to Icosyl Acetate

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical and physical properties of icosyl acetate, including

its structure, formula, and relevant experimental data.

Chemical Structure and Formula
Icosyl acetate, also known as eicosyl acetate, is the acetate ester of icosanol (a 20-carbon

saturated fatty alcohol).[1] It is classified as a long-chain fatty acid ester. The chemical formula

for icosyl acetate is C22H44O2.[1][2][3]

The structure consists of a 20-carbon alkyl chain (the icosyl group) linked to an acetate group

through an ester bond.[1] This structure imparts significant hydrophobic and lipophilic

properties to the molecule.[1]

Below is a diagram representing the chemical structure of icosyl acetate.
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Caption: Chemical structure of icosyl acetate.

Physicochemical Properties
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A summary of the key physicochemical properties of icosyl acetate is presented in the table

below. These properties are crucial for understanding its behavior in various experimental and

formulation contexts.

Property Value Reference

IUPAC Name icosyl acetate [2]

Synonyms

Eicosyl acetate, 1-Eicosanol

acetate, n-Eicosyl acetate,

Arachidyl acetate

[1][2]

CAS Number 822-24-2 [2][3]

Molecular Formula C22H44O2 [1][2][3]

Molecular Weight 340.58 g/mol [1][2]

Appearance White to off-white solid

Solubility Insoluble in water [4]

XLogP3 9.9 [2]

Experimental Protocols
Synthesis of Icosyl Acetate via Fischer Esterification
Icosyl acetate is typically synthesized through the Fischer esterification of eicosanol with

acetic acid, using an acid catalyst such as sulfuric acid.[1]

Reaction:

CH3(CH2)19OH + CH3COOH ⇌ CH3(CH2)19OOCCH3 + H2O (Icosanol + Acetic Acid ⇌

Icosyl Acetate + Water)

Laboratory-Scale Protocol:

Reactant Mixture: Combine eicosanol and acetic acid in a round-bottom flask. An excess of

acetic acid can be used to drive the equilibrium towards the product.
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Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture.

Reflux: Heat the reaction mixture under reflux for several hours. The reaction temperature is

typically maintained to ensure a steady reflux.

Work-up:

After cooling, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution (to

neutralize the excess acid), and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Remove the solvent under reduced pressure to yield the crude icosyl acetate.

Purification: The crude product can be further purified by recrystallization or column

chromatography.

The following diagram illustrates the general workflow for the synthesis and purification of

icosyl acetate.
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Caption: General workflow for the synthesis of icosyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8067889?utm_src=pdf-body-img
https://www.benchchem.com/product/b8067889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8067889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of icosyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of icosyl acetate is expected to show characteristic

signals for the methyl protons of the acetate group as a singlet, the methylene protons

adjacent to the ester oxygen as a triplet, a large signal for the methylene protons of the long

alkyl chain, and a triplet for the terminal methyl group of the icosyl chain.

¹³C NMR: The carbon NMR spectrum will show a characteristic peak for the carbonyl carbon

of the ester, the carbon of the methyl group of the acetate, the carbon of the methylene

group adjacent to the ester oxygen, and a series of peaks for the carbons in the long alkyl

chain.

Infrared (IR) Spectroscopy
The IR spectrum of icosyl acetate will exhibit a strong absorption band characteristic of the

C=O (carbonyl) stretch of the ester group, typically in the range of 1735-1750 cm⁻¹.[5] There

will also be C-O stretching bands and the characteristic C-H stretching and bending vibrations

of the long alkyl chain.

Mass Spectrometry (MS)
Gas chromatography-mass spectrometry (GC-MS) can be used for the analysis of icosyl
acetate. The mass spectrum will show the molecular ion peak and characteristic fragmentation

patterns of a long-chain acetate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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